Cas no 4538-55-0 (tribenzylphosphane oxide)

tribenzylphosphane oxide structure
tribenzylphosphane oxide structure
Product name:tribenzylphosphane oxide
CAS No:4538-55-0
MF:C21H21OP
MW:320.36464
CID:929884
PubChem ID:99393

tribenzylphosphane oxide Chemical and Physical Properties

Names and Identifiers

    • tribenzylphosphane oxide
    • AC1Q6REJ
    • BRN 2811322
    • Phosphine oxide, tribenzyl-
    • Phosphine oxide, tris(phenylmethyl)-
    • SureCN388208
    • tribenzyl-phosphine oxide
    • Tribenzylphosphine oxide
    • Tribenzyl-phosphinoxid
    • tribenzylphosphinoxide
    • Tribenzylphosphinoxyd
    • Tris(phenylmethyl)phosphine oxide
    • bis(benzyl)phosphorylmethylbenzene
    • 4538-55-0
    • 2-16-00-00383 (Beilstein Handbook Reference)
    • SCHEMBL388208
    • WLN: OP1R&1R&1R
    • DTXSID60196493
    • NSC222420
    • AKOS003627110
    • NSC 222420
    • NSC-222420
    • MDL: MFCD00014438
    • Inchi: InChI=1S/C21H21OP/c22-23(16-19-10-4-1-5-11-19,17-20-12-6-2-7-13-20)18-21-14-8-3-9-15-21/h1-15H,16-18H2
    • InChI Key: RDLZJCXTAYHYHX-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CP(=O)(CC2=CC=CC=C2)CC3=CC=CC=C3

Computed Properties

  • Exact Mass: 320.13313
  • Monoisotopic Mass: 320.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.126
  • Boiling Point: 546.1°C at 760 mmHg
  • Flash Point: 284.1°C
  • Refractive Index: 1.592
  • PSA: 17.07
  • LogP: 5.95010

tribenzylphosphane oxide Related Literature

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk